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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of ONO-4817, a broad-spectrum matrix
metalloproteinase (MMP) inhibitor. While a specific Safety Data Sheet (SDS) with disposal
instructions for ONO-4817 is not publicly available, this document outlines a comprehensive
disposal procedure based on general guidelines for hazardous and cytotoxic laboratory
chemicals.

Adherence to these protocols is critical for laboratory safety and environmental protection. This
information is intended to supplement, not replace, your institution's Environmental Health and
Safety (EHS) protocols. Always consult with your institution's EHS department for specific
requirements.

Chemical and Physical Properties of ONO-4817

A clear understanding of the compound's properties is the first step in safe handling and
disposal.
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Property Data
Molecular Weight 416.47 g/mol
Formula C22H28N20s
CAS Number 223472-31-9

Soluble to 100 mM in DMSO and 50 mM in

Solubility ethanol.[1]

Storage Store at room temperature.[1]

Experimental Protocols: A Step-by-Step Disposal
Procedure

The following procedure is a recommended workflow for the safe disposal of ONO-4817 and
materials contaminated with it. This protocol is based on standard practices for the disposal of

hazardous laboratory chemicals.[2][3][4][5][6]
1. Personal Protective Equipment (PPE):
o Wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile gloves.

» For handling bulk powder or creating solutions, consider double-gloving and working in a
chemical fume hood to prevent inhalation of airborne particles.

2. Waste Segregation and Collection:
e Do not dispose of ONO-4817 down the drain or in regular trash.
o All waste contaminated with ONO-4817 must be treated as hazardous chemical waste.

e Solid Waste: This includes unused or expired ONO-4817 powder, contaminated gloves,

pipette tips, vials, and other labware.

o Collect in a designated, leak-proof, and clearly labeled hazardous waste container. The
container should be compatible with the chemical properties of ONO-4817 and its

solvents.
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Liquid Waste: This includes solutions of ONO-4817 in solvents like DMSO or ethanol.

o Collect in a separate, designated, and sealed hazardous waste container. Ensure the
container is compatible with the solvent used.

o Do not mix incompatible waste streams.
. Labeling of Waste Containers:
All hazardous waste containers must be clearly labeled with:

The words "Hazardous Waste"

[e]

o

The full chemical name: "ONO-4817"

[¢]

The solvent(s) and their approximate concentrations (for liquid waste)

The date the waste was first added to the container

[e]

[e]

The name of the principal investigator or laboratory contact
. Storage of Hazardous Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

Ensure secondary containment is in place to capture any potential leaks.
Keep containers sealed except when adding waste.
. Arranging for Disposal:

Once the waste container is full or has reached the storage time limit set by your institution,
arrange for its collection by your institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

. Decontamination of Work Surfaces:
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o After handling ONO-4817, decontaminate all work surfaces (e.g., benchtops, fume hood)
with an appropriate solvent (such as 70% ethanol) followed by a detergent solution and then
water.

 All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as solid hazardous
waste.

Logical Workflow for ONO-4817 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of ONO-4817.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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